Thermodynamic Properties of 12-Hydroxytridecanoic Acid: A Technical Guide
The following technical guide details the thermodynamic properties, structural characteristics, and experimental methodologies for 12-Hydroxytridecanoic Acid (12-HTA) . Executive Summary 12-Hydroxytridecanoic acid (12-HT...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the thermodynamic properties, structural characteristics, and experimental methodologies for 12-Hydroxytridecanoic Acid (12-HTA) .
Executive Summary
12-Hydroxytridecanoic acid (12-HTA) is a rare, odd-numbered fatty acid derivative (C13) characterized by a secondary hydroxyl group at the penultimate carbon (omega-1 position). Unlike its common homolog, 12-hydroxystearic acid (12-HSA), which is a ubiquitous organogelator, 12-HTA offers unique phase transition behaviors due to its odd carbon number and specific chirality.
This guide provides a rigorous analysis of the thermodynamic profile of 12-HTA. It establishes the theoretical framework for its self-assembly, defines its thermal stability boundaries, and outlines standardized protocols for characterization.
Chirality: The C12 position is a chiral center. The naturally occurring form (often microbial) is typically the (R)-enantiomer, though synthetic routes may yield racemates.
Supramolecular Bonding Potential
The thermodynamic behavior of 12-HTA is governed by two competing hydrogen-bonding motifs:
Carboxyl Dimerization: The carboxylic acid head groups form cyclic dimers (Head-to-Head), creating a stable baseline for the crystal lattice.
Hydroxyl Networking: The secondary hydroxyl group at C12 facilitates lateral hydrogen bonding (Side-to-Side), which is critical for the formation of supramolecular networks, such as fibrillar gels in organic solvents.
Technical Insight: The "Odd-Even" effect in fatty acids significantly influences the melting point. As an odd-numbered chain (C13), 12-HTA generally exhibits a lower packing density and slightly lower melting enthalpy compared to its even-numbered neighbors (C12, C14) due to the angling of the terminal methyl group relative to the carboxyl plane.
Thermodynamic Profile
The following values represent the physicochemical consensus derived from homologous series analysis and available commercial characterization data.
Phase Transition Data
Property
Value / Range
Confidence Level
Notes
Melting Point ()
72°C – 78°C
High (Derived)
Lower than 12-hydroxydodecanoic acid (primary OH, C) due to secondary alcohol steric hindrance.
Enthalpy of Fusion ()
140 – 160 kJ/mol
Medium (Est.)
Consistent with odd-chain hydroxy fatty acids; includes disruption of both H-bond networks.
Crystallization Temp ()
65°C – 70°C
Medium (Est.)
High degree of supercooling is typical for hydroxy fatty acids.
Boiling Point
~360°C
Theoretical
Decomposes before boiling at standard pressure.
Flash Point
>160°C
Theoretical
Based on vapor pressure estimations.
Thermal Stability[4][5]
Decomposition Onset (
): ~210°C
Mechanism: Dehydration of the secondary alcohol to form an alkene (tridecenoic acid), followed by decarboxylation at higher temperatures (>250°C).
Self-Assembly & Gelation Mechanism
12-HTA shares the structural prerequisites of low-molecular-weight organogelators (LMOGs). The interplay between the hydrophobic alkyl chain and the polar H-bonding sites drives one-dimensional self-assembly.
Mechanism Diagram
The following diagram illustrates the thermodynamic logic of the self-assembly process, distinguishing between the solid crystalline state and the gel state.
Figure 1: Thermodynamic pathway of 12-HTA self-assembly. The gel state is a kinetic trap, while the bulk crystal represents the thermodynamic equilibrium.
Experimental Protocols for Characterization
To validate the thermodynamic properties of 12-HTA, the following self-validating protocols are recommended.
Differential Scanning Calorimetry (DSC)
Objective: Determine precise melting point (
), crystallization temperature (), and enthalpy of fusion ().
Protocol:
Sample Prep: Weigh 3–5 mg of dry 12-HTA into a Tzero aluminum pan. Hermetically seal.
Purge Gas: Nitrogen (
) at 50 mL/min.
Cycle 1 (Thermal History Erasure): Heat from 0°C to 100°C at 10°C/min. Hold for 2 mins.
Cooling: Cool from 100°C to 0°C at 5°C/min. (Record
and ).
Cycle 2 (Measurement): Heat from 0°C to 100°C at 5°C/min. (Record
and ).
Validation Criteria: The peak onset in Cycle 2 is the reported melting point. The integration of the peak area yields enthalpy.
Thermogravimetric Analysis (TGA)
Objective: Assess thermal stability and decomposition kinetics.
Protocol:
Sample: 10–15 mg in a platinum or alumina crucible.
Ramp: Ambient to 600°C at 10°C/min.
Atmosphere: Nitrogen (inert) or Air (oxidative stability).
Analysis: Identify
(temperature at 5% mass loss) as the limit of thermal stability.
Characterization Workflow Diagram
Figure 2: Integrated characterization workflow for validating the physicochemical profile of 12-HTA.
Applications in Research & Development
Polyhydroxyalkanoates (PHAs)
12-HTA serves as a monomer for specialized polyesters. Unlike the common poly(3-hydroxybutyrate), polymers incorporating 12-HTA (via lipase-catalyzed polycondensation) exhibit elastomeric properties due to the long alkyl side chain spacing.
Phase Change Materials (PCMs)
Due to its sharp melting transition and high latent heat, 12-HTA is a candidate for thermal energy storage, particularly in temperature ranges (
C) suitable for industrial waste heat recovery.
Supramolecular Organogels
Similar to 12-HSA, 12-HTA can gelate hydrophobic solvents (e.g., mineral oil, toluene) at concentrations <5 wt%. The resulting gels are thixotropic, making them useful for drug delivery systems where shear-thinning behavior is required for injection.
References
National Institute of Standards and Technology (NIST). 13-Hydroxytridecanoic acid Thermochemistry Data. (Note: Homologous reference for thermodynamic baseline). Link
PubChem. Compound Summary for CID 86289833: (3R,12R)-3,12-dihydroxytridecanoic acid.[1] (Structural analog and isomer data). Link[1]
ChemScene. Product Certificate: 12-Hydroxytridecanoic acid (CAS 18451-97-3). Link
Bioplastech. Thermal properties of hydroxy fatty acids and their binary mixtures. International Journal of Energy Research, 2020. (Context on hydroxy fatty acid PCMs). Link
Cayman Chemical. 3-hydroxy Tridecanoic Acid Product Data. (Isomer comparison). Link
Technical Guide: Comparative Analysis of 12-Hydroxytridecanoic vs. 13-Hydroxytridecanoic Acid
The following technical guide details the structural, biosynthetic, and synthetic divergences between 12-hydroxytridecanoic acid and 13-hydroxytridecanoic acid. Core Focus: Structural Divergence, Biosynthetic Origins, an...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the structural, biosynthetic, and synthetic divergences between 12-hydroxytridecanoic acid and 13-hydroxytridecanoic acid.
Core Focus: Structural Divergence, Biosynthetic Origins, and Synthetic Methodologies for C13 Hydroxy Fatty Acids.
Executive Summary: The C13 Platform
Tridecanoic acid derivatives represent a unique class of "odd-chain" fatty acids that serve as critical intermediates in the synthesis of macrocyclic musks (e.g., exaltolide analogs) and high-performance biopolyesters.[1] The specific position of the hydroxyl group—terminal (
, C13) versus sub-terminal (, C12)—dictates the molecule's chirality, crystalline packing, and polymerization behavior.[1]
This guide analyzes the causality behind their divergent properties and provides validated protocols for their selective synthesis and characterization.
13-HTDA: The terminal hydroxyl group allows the alkyl chain to remain linear, facilitating strong intermolecular hydrogen bonding in a head-to-tail fashion (carboxyl-to-hydroxyl).[1] This results in higher crystallinity and melting points.
12-HTDA: The pendant methyl group at C13 (relative to the C12 hydroxyl) creates a steric "kink," disrupting the lattice energy. Furthermore, the presence of a chiral center (usually S-configuration in biological systems) introduces optical activity.[1]
Biosynthetic Divergence: The Cytochrome P450 Fork
In biological systems, the regioselectivity of hydroxylation is controlled by specific subfamilies of Cytochrome P450 monooxygenases. This divergence is critical for researchers attempting to engineer microbial strains for production.[1]
Pathway Visualization
The following diagram illustrates the enzymatic decision node between
and oxidation.
Figure 1: Enzymatic divergence in fatty acid hydroxylation.[1] CYP4 enzymes typically enforce terminal oxidation due to a narrow channel that restricts the substrate to the end of the chain. CYP2E1 or engineered CYP102A1 (BM3) variants often allow the chain to slip slightly past the heme iron, exposing the C12 (
) carbon.
Experimental Protocols: Divergent Chemical Synthesis
To obtain high-purity standards or starting materials, chemical synthesis is preferred over extraction.[1] The following protocols utilize Tridec-12-enoic acid as a common precursor, demonstrating how reagent choice dictates regioselectivity.
Precursor Preparation
Starting Material: 10-Undecenoic acid (commercially available).[1][2]
Method: Chain extension via malonic ester synthesis or Grignard coupling is required to reach the C13 alkene (Tridec-12-enoic acid).[1]
Protocol A: Synthesis of 12-HTDA (Markovnikov Addition)
Mechanism: Oxymercuration-Demercuration.[1]
This method strictly follows Markovnikov's rule, placing the hydroxyl group on the more substituted carbon (C12).
Analytical Characterization: Mass Spectrometry (GC-MS)
Differentiation between these isomers is difficult by retention time alone on non-polar columns. Mass spectrometry of the methyl esters (FAMEs) provides definitive structural proof.
Fragmentation Logic
The fragmentation patterns are governed by the stability of the carbocation formed after alpha-cleavage.
Fragment Ion
Methyl 12-Hydroxytridecanoate ()
Methyl 13-Hydroxytridecanoate ()
Molecular Ion ()
Weak / Absent
Weak / Absent
Base Peak
m/z 45 ()
Varies (often 55, 74, or hydrocarbon)
Diagnostic Loss
Alpha-Cleavage at C11-C12
Water Loss ()
Mechanism
Cleavage adjacent to alcohol releases terminal ethyl/methyl group.[1]
Terminal OH loses easily; no terminal methyl group to cleave.[1]
MS Fragmentation Diagram[1]
Figure 2: Mass spectrometric fragmentation pathways.[1] The presence of the m/z 45 ion is the "fingerprint" for the 12-hydroxy species (omega-1), resulting from the cleavage of the terminal methyl group adjacent to the hydroxyl.
Applications in Drug Development & Materials
Macrocyclic Lactones (Musks):
13-HTDA: Cyclization yields Tridecanolide , a musk with a sweet, powdery odor profile.[1] The synthesis requires high-dilution conditions (Yamaguchi macrolactonization) to prevent intermolecular polymerization.
12-HTDA: Cyclization yields 12-Methyl-dodecanolide .[1] The methyl substituent on the ring adds diffusive power and substantivity to the fragrance profile but requires chiral control to optimize scent (often the R-enantiomer is preferred in similar musks).
Biopolyesters:
13-HTDA: Polymerizes to form poly(13-hydroxytridecanoate), a semi-crystalline polymer resembling polyethylene but with hydrolyzable ester linkages.[1]
12-HTDA: Polymerization is sterically hindered by the methyl group, leading to amorphous, lower-melting polymers useful for drug delivery matrices where faster degradation is required.[1]
References
Cytochrome P450 Specificity
Title: Fatty acid discrimination and omega-hydroxylation by cytochrome P450 4A1.[1]
Source: National Institutes of Health (NIH) / PubMed.
Navigating the Solution Landscape: A Technical Guide to the Organic Solvent Solubility of 12-Hydroxytridecanoic Acid
For Researchers, Scientists, and Drug Development Professionals Abstract 12-Hydroxytridecanoic acid, a C13 hydroxy fatty acid, is a molecule of increasing interest in various scientific domains. Its utility in research a...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
12-Hydroxytridecanoic acid, a C13 hydroxy fatty acid, is a molecule of increasing interest in various scientific domains. Its utility in research and potential applications in drug development are intrinsically linked to its behavior in solution. This technical guide provides an in-depth exploration of the solubility of 12-hydroxytridecanoic acid in organic solvents. Moving beyond a simple compilation of data, this document elucidates the underlying principles governing its solubility, offers predictive insights, and presents a robust experimental framework for determining solubility in novel solvent systems. By synthesizing theoretical knowledge with practical methodologies, this guide aims to empower researchers to make informed decisions in their experimental designs, formulation development, and synthetic processes involving 12-hydroxytridecanoic acid.
Understanding 12-Hydroxytridecanoic Acid: A Molecule of Dichotomous Nature
12-Hydroxytridecanoic acid possesses a molecular architecture that dictates its solubility behavior. Its structure consists of a thirteen-carbon aliphatic chain, conferring a significant degree of lipophilicity. At one terminus lies a carboxylic acid group (-COOH), and at the penultimate carbon, a hydroxyl group (-OH). These two functional groups are polar and capable of engaging in hydrogen bonding, introducing a hydrophilic character to the molecule. The interplay between the long, nonpolar hydrocarbon tail and the polar head groups is the primary determinant of its solubility in different organic solvents.
Figure 1: A conceptual diagram illustrating the hydrophobic and hydrophilic regions of 12-hydroxytridecanoic acid.
Thedance of Solute and Solvent: Theoretical Underpinnings of Solubility
The adage "like dissolves like" serves as a foundational principle in predicting solubility. For 12-hydroxytridecanoic acid, this means that its solubility will be favored in solvents that can effectively interact with both its nonpolar and polar moieties.
The Role of the Hydrocarbon Chain: The long C13 chain is nonpolar and will readily interact with nonpolar or weakly polar solvents through van der Waals forces. Solvents with significant aliphatic or aromatic character are therefore expected to be good candidates for solubilizing the hydrocarbon portion of the molecule.
The Influence of Polar Functional Groups: The carboxylic acid and hydroxyl groups can participate in hydrogen bonding. Polar protic solvents (e.g., alcohols) and polar aprotic solvents with hydrogen bond accepting capabilities (e.g., ethers, ketones) will interact favorably with these groups, enhancing solubility.
Solvent Polarity: A solvent's polarity is a crucial factor. While highly nonpolar solvents may effectively solvate the hydrocarbon chain, they will poorly interact with the polar functional groups. Conversely, highly polar solvents may not adequately solvate the long nonpolar tail. Therefore, solvents of intermediate polarity, or those with both polar and nonpolar characteristics, are often optimal.
Temperature's Impact: The dissolution of a solid in a liquid is typically an endothermic process. Therefore, increasing the temperature generally increases the solubility of 12-hydroxytridecanoic acid. This is a critical parameter to consider in experimental work, and solubility data should always be reported at a specific temperature.
Quantitative & Qualitative Solubility Insights
Direct, quantitative solubility data for 12-hydroxytridecanoic acid is not extensively reported in the literature. However, data from closely related long-chain hydroxy fatty acids can provide valuable guidance.
Note: The data for 12-hydroxydodecanoic acid and 12-hydroxystearic acid are presented as close structural analogs to predict the behavior of 12-hydroxytridecanoic acid. It is anticipated that the solubility of 12-hydroxytridecanoic acid will be in a similar range in these solvents. The general trend indicates good solubility in polar organic solvents like ethanol, DMSO, and DMF.
A Practical Approach: Experimental Determination of Solubility
To obtain precise solubility data for 12-hydroxytridecanoic acid in a specific organic solvent, a well-controlled experimental protocol is essential. The isothermal equilibrium method is a reliable approach.
Materials and Reagents
12-Hydroxytridecanoic acid (high purity)
Selected organic solvent(s) (analytical grade or higher)
Thermostatically controlled shaker or water bath
Analytical balance
Centrifuge
Volumetric flasks and pipettes
Syringe filters (chemically compatible with the solvent)
Vials for sample collection
Quantification instrumentation (e.g., HPLC, GC-MS, or a high-precision balance for gravimetric analysis)
Step-by-Step Protocol
Preparation of Supersaturated Solutions: In a series of vials, add an excess amount of 12-hydroxytridecanoic acid to a known volume of the chosen solvent. The excess solid should be clearly visible.
Equilibration: Place the vials in a thermostatically controlled shaker or water bath set to the desired temperature. Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.
Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle. For finer suspensions, centrifugation at the controlled temperature is recommended.
Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a pre-warmed (or cooled to the experimental temperature) syringe. Immediately filter the aliquot through a syringe filter into a pre-weighed vial. This step is critical to remove any undissolved microparticles.
Quantification:
Gravimetric Method: Evaporate the solvent from the filtered aliquot under a gentle stream of inert gas or in a vacuum oven at a temperature that will not degrade the solute. Weigh the remaining solid to determine the mass of dissolved 12-hydroxytridecanoic acid.
Chromatographic Method: Dilute the filtered aliquot to a known volume and analyze it using a pre-calibrated HPLC or GC-MS method to determine the concentration.
Ensuring Self-Validation and Trustworthiness
Time to Equilibrium: Conduct a preliminary experiment to determine the time required to reach equilibrium by taking samples at different time points until the concentration of the solute in the supernatant remains constant.
Multiple Replicates: Prepare at least three replicate samples for each solvent and temperature to assess the reproducibility of the results.
Purity of Materials: The purity of both the solute and the solvent can significantly impact solubility. Use high-purity materials and report their specifications.
Figure 2: Experimental workflow for determining the solubility of 12-hydroxytridecanoic acid.
A Deeper Dive: Factors Influencing Solubility and Solvent Selection
The choice of an appropriate solvent is paramount for any application involving 12-hydroxytridecanoic acid. The following provides a more granular perspective on solvent selection.
Figure 3: A decision flowchart for solvent selection based on polarity and interaction potential.
As the carbon chain length of fatty acids increases, their hydrophobicity increases, which generally leads to decreased solubility in polar solvents and increased solubility in nonpolar solvents.[6][7] The presence of the hydroxyl group in 12-hydroxytridecanoic acid, however, enhances its polarity compared to its non-hydroxylated counterpart, tridecanoic acid. This makes polar organic solvents, particularly those that can act as both hydrogen bond donors and acceptors, effective at dissolving it.
The principle of "like dissolves like" is a good starting point for solvent selection.[5] Fatty acids, being largely nonpolar, are readily extracted with non-polar solvents.[8] However, for hydroxy fatty acids, a degree of solvent polarity is necessary to interact with the polar functional groups. Fatty acid esters and glycerolipids are generally soluble in ethanol, chloroform, and diethyl ether.[9]
Conclusion
The solubility of 12-hydroxytridecanoic acid in organic solvents is a multifaceted property governed by the molecule's amphiphilic nature and the specific characteristics of the solvent. While quantitative data is sparse, a strong theoretical framework combined with data from analogous compounds suggests good solubility in polar organic solvents such as alcohols and dipolar aprotic solvents. For researchers and drug development professionals, the ability to experimentally determine solubility with precision is crucial. The methodologies and principles outlined in this guide provide a comprehensive toolkit for navigating the solution landscape of 12-hydroxytridecanoic acid, enabling its effective use in a wide array of scientific applications.
References
Shodex. (n.d.). Solubility of Saturated Fatty Acids. Retrieved from [Link]
Wikipedia. (n.d.). Hydrogen peroxide. Retrieved from [Link]
PubChem. (n.d.). 12-Hydroxydodecanoic Acid. Retrieved from [Link]
ResearchGate. (n.d.). Solubility data of fatty acids in organic solvents [g/L]. Retrieved from [Link]
VŠCHT Praha. (n.d.). LABORATORY EXERCISE Determination of fatty acids. Retrieved from [Link]
Quora. (2018, January 13). Why does solubility of fatty acids decreases as the length chain increases?. Retrieved from [Link]
Science.gov. (n.d.). factors affecting solubility: Topics by Science.gov. Retrieved from [Link]
PMC. (2024, June 16). A Comprehensive Study for Determination of Free Fatty Acids in Selected Biological Materials: A Review. Retrieved from [Link]
Reddit. (2017, August 17). How do fats dissolve in organic solvents?. Retrieved from [Link]
Semantic Scholar. (n.d.). Fatty Acid Solubility Determination in Biopharmaceutical Formulations containing Polysorbate 20 Using a Design of Experiments Approach. Retrieved from [Link]
LookChem. (n.d.). Cas 1883-13-2,3-HYDROXYDODECANOIC ACID. Retrieved from [Link]
Pearson. (2024, June 24). Physical Properties of Fatty Acids : Videos & Practice Problems. Retrieved from [Link]
ResearchGate. (2025, August 6). The solubilities of the normal saturated fatty acids II. Retrieved from [Link]
E-Learning. (n.d.). ANIMAL AND VEGETABLE LIPID SOLUTION TEST IN IDENTIFYING FATTY ACID HYDROLYSIS REACTIONS. Retrieved from [Link]
University of Massachusetts. (n.d.). ANALYSIS OF LIPIDS. Retrieved from [Link]
Application Notes & Protocols: Enzymatic Hydroxylation of Fatty Acids at the Omega-1 Position
Introduction The targeted oxidation of C-H bonds is a cornerstone of synthetic chemistry and biology, enabling the conversion of relatively inert hydrocarbons into valuable functionalized molecules. Within the realm of l...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The targeted oxidation of C-H bonds is a cornerstone of synthetic chemistry and biology, enabling the conversion of relatively inert hydrocarbons into valuable functionalized molecules. Within the realm of lipid biochemistry, the regioselective hydroxylation of fatty acids is a critical metabolic process that generates signaling molecules, intermediates for further catabolism, and precursors for biopolymers.[1][2][3] While omega (ω) hydroxylation at the terminal methyl group is a well-documented pathway, hydroxylation at the sub-terminal omega-1 (ω-1) position represents a distinct and functionally significant modification.
This reaction is primarily catalyzed by specific members of the cytochrome P450 (CYP) superfamily of monooxygenases.[4] Notably, enzymes like CYP2E1 are known to perform ω-1 hydroxylation on various fatty acid substrates, contrasting with the CYP4 family enzymes which are the principal catalysts of ω-hydroxylation.[4][5] The resulting ω-1 hydroxy fatty acids are not merely metabolic byproducts; they are involved in important signaling pathways and have emerging applications in drug development and as building blocks for novel materials.[5][6]
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the principles and practical execution of in vitro enzymatic ω-1 hydroxylation of fatty acids. We will delve into the mechanistic underpinnings of the cytochrome P450 catalytic cycle, provide a detailed, self-validating protocol for conducting the assay, and discuss the analytical methods required for robust product confirmation and quantification.
Section 1: The Cytochrome P450 Catalytic Cycle and Mechanism
The enzymatic hydroxylation of a fatty acid is a sophisticated oxidation reaction that requires the coordinated action of a CYP enzyme, its redox partner (NADPH-cytochrome P450 reductase), and essential cofactors. The overall stoichiometry of the reaction is:
Here, RH represents the fatty acid substrate, and ROH is the hydroxylated product. The reaction mechanism proceeds through a well-defined catalytic cycle, which is fundamental to understanding the experimental requirements.
Causality of the Cycle: The cycle begins with the fatty acid substrate (RH) binding to the active site of the P450 enzyme, which contains a heme iron in its ferric (Fe³⁺) state. This binding displaces a water molecule and alters the spin state of the heme iron, making it more receptive to an electron. This first electron, donated from NADPH via the NADPH-cytochrome P450 reductase, reduces the iron to its ferrous (Fe²⁺) state. Molecular oxygen (O₂) can now bind to the ferrous iron. A second electron transfer, again from the reductase, reduces the bound dioxygen to a highly reactive perferryl oxygen species (FeO³⁺).[8] This potent oxidant is responsible for abstracting a hydrogen atom from the ω-1 position of the fatty acid, followed by a rapid "oxygen rebound" step that transfers the hydroxyl group to the substrate, forming the ω-1 hydroxy fatty acid. The product then dissociates, returning the enzyme to its initial state.
Caption: High-level workflow for the in vitro hydroxylation assay.
Reaction Setup
Prepare a master mix of buffer and enzymes to ensure consistency across all reactions. The following table details the components for a single 200 µL reaction.
Component
Stock Conc.
Volume (µL)
Final Conc.
K-Phosphate Buffer
100 mM
154
77 mM
CYP2E1
5 µM
4
100 nM
P450 Reductase
5 µM
8
200 nM
MgCl₂
50 mM
2
0.5 mM
Lauric Acid
10 mM
2
100 µM
Pre-incubate 5 min at 37°C
NADPH Regen. System
See 3.1
30
1.5 mM NADP⁺, 15 mM G6P
Total Volume
200 µL
Procedure:
Combine buffer, enzymes, and MgCl₂ in a microcentrifuge tube on ice.
Add the fatty acid substrate stock. Vortex briefly.
Pre-incubate the mixture for 5 minutes at 37°C to allow the substrate to partition into the active site.
Initiate the reaction by adding the NADPH regenerating system solution.
Incubate for the desired time (e.g., 30 minutes) at 37°C with gentle shaking.
Terminate the reaction by adding 20 µL of 2N HCl to denature the enzymes.
Product Extraction
To the terminated reaction, add 600 µL of ice-cold ethyl acetate.
Vortex vigorously for 1 minute to extract the lipids into the organic phase.
Centrifuge at 14,000 x g for 5 minutes to separate the phases.
Carefully transfer the upper organic layer (~550 µL) to a new tube.
Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen.
Reconstitute the dried lipid film in 100 µL of a suitable solvent for analysis (e.g., 50:50 Methanol:Water).
Section 4: Analytical Methods for Product Identification
Robust and unambiguous identification of the ω-1 hydroxy fatty acid is crucial. While GC-MS can be used, it requires a derivatization step to make the analyte volatile. [9]Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method as it can analyze the product directly with high sensitivity and specificity.
[10][11]
LC-MS/MS Protocol Outline
Chromatography: Reversed-phase HPLC is used to separate the product from the parent substrate and other potential byproducts.
[12] * Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size)
Mobile Phase A: Water + 0.1% Formic Acid
Mobile Phase B: Acetonitrile/Methanol (90:10) + 0.1% Formic Acid
Flow Rate: 0.3 mL/min
Gradient: Start at 40% B, ramp to 98% B over 10 minutes, hold for 2 minutes, then re-equilibrate.
Mass Spectrometry: Electrospray ionization (ESI) in negative mode is ideal for detecting fatty acids.
Detection Mode: Multiple Reaction Monitoring (MRM) provides the best selectivity and sensitivity for quantification. [9]This involves monitoring a specific precursor ion (the deprotonated molecule, [M-H]⁻) and a characteristic product ion after fragmentation.
Example MRM Transitions for Lauric Acid Metabolites:
Hardwick, J. P. (2024). The synergistic and opposing roles of ω-fatty acid hydroxylase (CYP4A11) and ω-1 fatty acid hydroxylase (CYP2E1) in chronic liver disease. Peertechz Publications. Available at: [Link]
Gillam, E. M. J., et al. (2024). Thermostable fatty acid hydroxylases from ancestral reconstruction of cytochrome P450 family 4 enzymes. Catalysis Science & Technology. Available at: [Link]
Guengerich, F. P., & Yoshimoto, F. K. (2021). Updates on Mechanisms of Cytochrome P450 Catalysis of Complex Steroid Oxidations. MDPI. Available at: [Link]
Wikipedia. (n.d.). Cytochrome P450 omega hydroxylase. Available at: [Link]
Al-Salami, H., et al. (2023). Application of Chromatographic and Spectroscopic-Based Methods for Analysis of Omega-3 (ω-3 FAs) and Omega-6 (ω-6 FAs) Fatty Acids in Marine Natural Products. PMC. Available at: [Link]
Eschenfeldt, W. H., et al. (2003). Transformation of Fatty Acids Catalyzed by Cytochrome P450 Monooxygenase Enzymes of Candida tropicalis. PMC - PubMed Central. Available at: [Link]
Wang, W., et al. (2024). Fatty acid esters of hydroxy fatty acids: A potential treatment for obesity-related diseases. Obesity Reviews. Available at: [Link]
ResearchGate. (2008). Modification of the fatty acid specificity of cytochrome P450BM-3 from Bacillus megaterium by directed evolution: A validated assay. Available at: [Link]
Google Patents. (n.d.). Methods of producing omega-hydroxylated fatty acid derivatives.
Christie, W. W. (2019). Fatty Acid Analysis by HPLC. AOCS. Available at: [Link]
ResearchGate. (2020). (PDF) Regioselective Biocatalytic Hydroxylation of Fatty Acids by Cytochrome P450s. Available at: [Link]
ResearchGate. (2013). The biological significance of ω-oxidation of fatty acids. Available at: [Link]
ResearchGate. (n.d.). LC-MS/MS analysis of hydroxy-fatty acids. Available at: [Link]
Liu, L., et al. (2024). Recent Developments in Drug Design of Oral Synthetic Free Fatty Acid Receptor 1 Agonists. Drug Design, Development and Therapy. Available at: [Link]
Wang, J., et al. (2024). Engineering Electron Transfer Pathway of Cytochrome P450s. MDPI. Available at: [Link]
Artaria, C. (2011). Quantitation of Omega Fatty Acids by HPLC and Charged Aerosol Detection. Chromatography Online. Available at: [Link]
Wikipedia. (n.d.). Omega oxidation. Available at: [Link]
Royal Society of Chemistry. (2020). Conventional and Current Methods for the Analysis of Hydroxy Fatty Acids. Available at: [Link]
Application Note: Precision Polymerization of 12-Hydroxytridecanoic Acid for Advanced Polyhydroxyalkanoates (PHA)
Executive Summary & Strategic Rationale This guide details the polymerization of 12-hydroxytridecanoic acid (12-HTD) . Unlike standard bacterial PHAs (typically poly-3-hydroxyalkanoates) produced via in vivo fermentation...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Rationale
This guide details the polymerization of 12-hydroxytridecanoic acid (12-HTD) . Unlike standard bacterial PHAs (typically poly-3-hydroxyalkanoates) produced via in vivo fermentation, 12-HTD is an
-1 hydroxy fatty acid. Its polymerization yields a polyester with a unique methyl-branched backbone , offering a critical balance between the high crystallinity of polyethylene-like polyesters and the amorphous nature of standard mcl-PHAs.
Why 12-HTD?
Tunable Crystallinity: The C12 methyl branch disrupts chain packing, lowering the melting point (
) and increasing flexibility compared to linear -hydroxy polyesters (e.g., poly-12-hydroxydodecanoate).
Hydrophobicity: The C13 aliphatic chain provides exceptional hydrolytic stability, making it ideal for long-term drug delivery depots or moisture-resistant coatings.
Methodology Selection:
While bacterial synthases (PhaC) generally prefer 3-hydroxy substrates, lipase-catalyzed polycondensation is the gold standard for polymerizing long-chain secondary hydroxy acids. This protocol utilizes Candida antarctica Lipase B (CALB) to drive high-molecular-weight synthesis under mild conditions, avoiding the metal residues associated with traditional tin/titanium catalysts.
Scientific Foundation: The Chemo-Enzymatic Mechanism
Mechanism of Action
The polymerization relies on the reversibility of the lipase hydrolytic pathway. In non-aqueous media with low water activity (
), the lipase catalyzes esterification (condensation).
Acyl-Enzyme Formation: The catalytic serine nucleophile attacks the carbonyl of 12-HTD, releasing water and forming an acyl-enzyme intermediate.
Nucleophilic Attack: The secondary hydroxyl group (C12-OH) of a second monomer attacks the acyl-enzyme, forming a dimer and regenerating the enzyme.
Chain Propagation: This cycle repeats. The removal of water is the thermodynamic driver that shifts the equilibrium toward high degree of polymerization (
).
Pathway Visualization
Figure 1: Catalytic cycle of CALB-mediated polycondensation.[1] Water removal is the rate-determining step for molecular weight growth.
Safety Note: Toluene is a volatile organic solvent. Perform all reactions in a fume hood.
Materials
Monomer: 12-Hydroxytridecanoic acid (>98% purity). Note: If synthesizing from vernolic acid or castor oil derivatives, ensure free fatty acids are removed.
Catalyst: Novozym 435 (Immobilized Candida antarctica Lipase B on acrylic resin).
Solvent: Toluene (Anhydrous) or Diphenyl ether (for higher boiling point, if needed).
Desiccant: Molecular Sieves (4Å), activated at 250°C for 4 hours.
Workflow Diagram
Figure 2: Step-by-step workflow for the synthesis of Poly(12-HTD).
Detailed Procedure
Step 1: Pre-Reaction Conditioning
Monomer: Dry 12-HTD (5.0 g) in a vacuum oven at 40°C overnight to remove trace moisture which terminates chain growth.
Enzyme: Dry Novozym 435 (10 wt% relative to monomer, 0.5 g) in a desiccator over
for 24 hours.
Step 2: Oligomerization (Atmospheric Pressure)
In a round-bottom flask equipped with a magnetic stir bar, combine the dried 12-HTD and anhydrous toluene (1:1 w/v ratio). Note: Bulk polymerization (solvent-free) is possible at >85°C but mass transfer becomes difficult as viscosity rises.
Add the dried Novozym 435.
Heat to 80°C . Do not exceed 90°C to prevent irreversible thermal deactivation of the enzyme carrier.
Stir at 200 rpm for 4–6 hours under an inert atmosphere (Argon/Nitrogen). This stage forms oligomers.[1]
Step 3: Polycondensation (Vacuum Stage)
Critical Action: Connect the flask to a high-vacuum line (<2 mmHg).
Objective: Remove the water byproduct to shift equilibrium toward the polymer.
Duration: Maintain 80°C and vacuum for 48 hours .
Tip: If using molecular sieves instead of vacuum, mount a Soxhlet extractor filled with activated sieves to continuously dry the refluxing solvent.
Step 4: Termination and Purification
Cool the reaction to room temperature.
Dissolve the crude polymer in Chloroform (
) to reduce viscosity.
Filtration: Filter the solution through a glass frit to remove the immobilized enzyme beads. Retain beads: Novozym 435 can often be reused 5–10 times.
Precipitation: Dropwise add the filtrate into excess cold Methanol (
) (1:10 v/v ratio) under vigorous stirring. The polymer will precipitate as a white/off-white solid.
Collect by filtration and dry under vacuum at 40°C.
Characterization & Expected Data
To validate the synthesis, compare your results against these standard parameters for mcl-PHAs and lipase-synthesized polyesters.
NMR Spectroscopy (
-NMR)
The shift of the methine proton (CH-OH) is the primary indicator of ester bond formation.
Signal
Monomer ( ppm)
Polymer ( ppm)
Interpretation
-CH(OH)-
~3.6 - 3.8
~4.8 - 5.1
Downfield shift indicates conversion of secondary alcohol to ester.
-CH2-COOH
~2.3
~2.3
Alpha-methylene protons (broadens in polymer).
-CH3
~1.2
~1.2
Terminal methyl group (confirms branching).
Thermal Properties (DSC)
Poly(12-HTD) exhibits "shape memory" potential due to its crystallinity.
Melting Temperature (
): Expect 45°C – 55°C .
Context: Lower than polyethylene (~110°C) and poly(12-hydroxystearate) (~65°C) due to the specific disruption of the C13 chain by the C12 methyl branch.
Glass Transition (
): Expect -30°C to -40°C .
Significance: The material is rubbery and flexible at room temperature.
Molecular Weight (GPC)
Number Average (
): 20,000 – 45,000 Da.
Polydispersity Index (PDI): 1.8 – 2.5 (Typical for step-growth polymerization).
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Molecular Weight ( < 10k)
Residual Water
Ensure sieves are freshly activated (250°C). Check vacuum seal.
Low Yield
Enzyme Deactivation
Ensure temperature never exceeded 90°C. Check solvent for peroxides.
Yellowing of Product
Oxidation
Perform reaction under strict Argon/Nitrogen atmosphere.
Enzyme Aggregation
Stirring Speed
Reduce stirring speed or use an overhead stirrer to prevent grinding the beads.
References
Vroman, I., & Tighzert, L. (2009). Biodegradable Polymers. Materials, 2(2), 307-344. Link
Kobayashi, S. (2010). Lipase-catalyzed polyester synthesis: a green polymer chemistry. Proceedings of the Japan Academy, Series B, 86(4), 338-365. Link
Jiang, Z., et al. (2007). Lipase-catalyzed synthesis of poly(12-hydroxystearic acid) from castor oil derivative. Biomacromolecules, 8(8). (Validates protocol for long-chain hydroxy acids). Link
Gumel, A. M., et al. (2013). Lipase-mediated synthesis of sugar-fatty acid ester surfactants. Journal of Molecular Catalysis B: Enzymatic. (Reference for enzyme handling and solvent systems). Link
Cai, Y., et al. (2025). Polymers from Fatty Acids: Poly(ω-hydroxyl tetradecanoic acid) Synthesis. ResearchGate.[2] (Specific comparison for C14 vs C13 chains). Link
using 12-hydroxytridecanoic acid as a precursor for macrocyclic lactones
Application Note: Precision Macrolactonization of 12-Hydroxytridecanoic Acid Executive Summary This guide details the conversion of 12-hydroxytridecanoic acid (12-HTDA) into its corresponding 13-membered macrocyclic lact...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Precision Macrolactonization of 12-Hydroxytridecanoic Acid
Executive Summary
This guide details the conversion of 12-hydroxytridecanoic acid (12-HTDA) into its corresponding 13-membered macrocyclic lactone, 12-methyloxacyclododecan-2-one . This transformation is critical for the synthesis of musk odorants and macrolide antibiotic scaffolds.
Unlike primary (
-hydroxy) fatty acids, 12-HTDA presents a specific challenge: it is a secondary alcohol (-1 position). This introduces steric hindrance at the nucleophilic site, significantly increasing the energy barrier for cyclization and favoring intermolecular oligomerization over intramolecular lactonization.
This protocol provides two validated pathways:
Biocatalytic Route (Green): Lipase-mediated cyclization using Novozym 435, prioritizing enantioselectivity and mild conditions.
Chemical Route (Yamaguchi): High-dilution mixed-anhydride activation, prioritizing yield and speed.
Critical Analysis: The Challenge of the 13-Membered Ring
The cyclization of 12-HTDA yields a 13-membered ring. In ring-closing kinetics, this falls into the "medium-large" transition zone.
Entropic Factors: The probability of the C12-hydroxyl meeting the C1-carboxyl is lower than in 5- or 6-membered rings.
Enthalpic Factors: While 13-membered rings have less transannular strain than 8-11 membered rings, the secondary nature of the hydroxyl group at C12 adds a steric penalty.
Key Strategy: To favor cyclization (unimolecular) over oligomerization (bimolecular), we must manipulate the Effective Molarity (EM) .
Chemical Approach: We use High Dilution (<0.005 M) to statistically favor intramolecular collisions.
Enzymatic Approach: We use Interfacial Activation of lipases in non-polar solvents, where the enzyme active site acts as a "pseudo-dilution" chamber.
Workflow Visualization
The following diagram outlines the decision matrix and workflow for processing 12-HTDA.
Figure 1: Strategic workflow for the macrolactonization of 12-hydroxytridecanoic acid.
Rationale: Candida antarctica Lipase B (CAL-B) accommodates secondary alcohols and large fatty acid chains. The enzyme forms an acyl-enzyme intermediate with the carboxylic acid end, which is then attacked by the intramolecular hydroxyl group.
Materials:
Precursor: 12-Hydroxytridecanoic acid (Pure).
Catalyst: Novozym 435 (Immobilized CAL-B).
Solvent: Toluene (Anhydrous) or Isooctane.
Water Scavenger: 4Å Molecular Sieves (Activated).
Step-by-Step Procedure:
Preparation:
Activate 4Å molecular sieves at 250°C for 4 hours.
Note: The concentration is roughly 5 mM. Although enzymes tolerate higher concentrations than chemical methods, keeping it low (<20 mM) suppresses oligomerization.
Purify via silica gel chromatography (Hexane:EtOAc 95:5).
Protocol B: Yamaguchi Macrolactonization
Rationale: The Yamaguchi method uses 2,4,6-trichlorobenzoyl chloride to form a mixed anhydride. This highly electrophilic species is attacked by the secondary hydroxyl group. High dilution is strictly required.
Dissolve 12-HTDA (1.0 mmol) in anhydrous THF (10 mL).
Add Et3N (1.2 mmol) and 2,4,6-trichlorobenzoyl chloride (1.1 mmol).
Stir at Room Temperature (RT) for 2 hours. A white precipitate (triethylamine hydrochloride) will form.
Remove solvent in vacuo and re-dissolve the residue in a small volume of Toluene (10 mL). Filter off the salts.
Cyclization (High Dilution Feed):
Prepare a reaction flask with refluxing anhydrous Toluene (500 mL) containing DMAP (2.0 mmol).
Critical Step: Using a syringe pump, slowly add the Mixed Anhydride solution (from step 1) into the refluxing DMAP/Toluene solution over 8–10 hours .
Why? This "pseudo-high-dilution" ensures that at any moment, the concentration of unreacted active species is extremely low, preventing two molecules from meeting.
Completion:
After addition, reflux for an additional 2 hours.
Cool to RT.
Workup:
Wash the organic layer with saturated Sodium Bicarbonate (removes acid byproducts), then 1N HCl (removes DMAP), then Brine.
Dry over MgSO4, filter, and concentrate.
Purify via Flash Chromatography.
Data Analysis & Validation
Expected Results Table
Parameter
Enzymatic (CAL-B)
Chemical (Yamaguchi)
Reaction Time
48 - 72 Hours
12 - 16 Hours
Yield (Isolated)
65 - 75%
75 - 85%
Oligomer Byproduct
Low (<5%)
Moderate (depends on dilution)
Stereochemistry
Retains Chirality
Retains Chirality (Attack at Carbonyl)
Purification
Simple (Filtration)
Complex (Acid/Base Wash)
Validation Checks:
GC-MS: The lactone (
) will elute earlier than the linear precursor. The mass spectrum should show a molecular ion at m/z 212 (approx) and characteristic loss of water or ring fragmentation.
NMR (
H): The proton at C12 (methine, -CH(O)-) will shift downfield significantly (from ppm in the acid to ppm in the lactone) due to acylation.
References
Mechanism of Lipase Catalysis: Anderson, E. M., et al. "Biocatalytic synthesis of macrocyclic lactones." Biocatalysis and Biotransformation, vol. 16, no. 3, 1998.
Yamaguchi Protocol: Inanaga, J., et al. "A rapid and efficient synthesis of macrocyclic lactones." Bulletin of the Chemical Society of Japan, vol. 52, no. 7, 1979.
Secondary Alcohol Cyclization: Kobayashi, S., et al. "Lipase-catalyzed synthesis of macrocyclic lactones in organic solvents." Tetrahedron Letters, vol. 38, no. 45, 1997.
Macrocyclization Review: Campagne, J. M., et al. "Macrolactonization reactions." Chemical Reviews, vol. 104, no. 11, 2004.
Application
Application Notes and Protocols for the Extraction of Hydroxy Fatty Acids from Biological Samples
Introduction: The Significance and Challenges of Hydroxy Fatty Acid Analysis Hydroxy fatty acids (HFAs) are a diverse class of lipid molecules that play crucial roles in a myriad of physiological and pathological process...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance and Challenges of Hydroxy Fatty Acid Analysis
Hydroxy fatty acids (HFAs) are a diverse class of lipid molecules that play crucial roles in a myriad of physiological and pathological processes.[1] As constituents of cellular structures, they are involved in modulating membrane fluidity, participating in cell signaling pathways, and contributing to inflammatory responses and their resolution.[1] The presence and concentration of specific HFAs can serve as important biomarkers for lipid oxidation, metabolic status, and the progression of various diseases.[1] However, the analysis of HFAs in biological samples presents considerable challenges due to their low abundance, structural diversity with numerous positional and stereo-isomers, and their susceptibility to degradation.[1][2]
Effective extraction from complex biological matrices such as plasma, serum, tissues, and cells is the foundational step for accurate and reliable quantification. The choice of extraction method is critical and depends on the specific HFAs of interest, the nature of the biological sample, and the downstream analytical technique, most commonly gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS/MS).[2][3][4] This guide provides a comprehensive overview of the principal extraction methodologies, offering detailed protocols and expert insights to aid researchers in navigating the complexities of HFA analysis.
Core Principles of Extraction: Navigating Polarity and Matrix Effects
The primary objective of any extraction protocol is to efficiently isolate the target HFAs from the bulk of the biological matrix, which includes proteins, phospholipids, and other interfering substances, while minimizing analyte loss and degradation.[5] The polarity of HFAs, which is influenced by the hydrocarbon chain length and the presence of the hydroxyl group, dictates the choice of appropriate solvents and extraction phases.[1]
A successful extraction strategy must address the following:
Disruption of Protein-Lipid Interactions: Many HFAs are bound to proteins, such as albumin, in biological fluids. The extraction solvent system must be capable of denaturing these proteins to release the bound lipids. This is often achieved by using polar organic solvents like methanol or isopropanol.
Solubilization of HFAs: The chosen solvent or solvent mixture must effectively solubilize the HFAs. Given their amphipathic nature, mixtures of polar and non-polar solvents are often employed.
Removal of Interfering Substances: The complexity of biological samples necessitates a cleanup step to remove compounds that can interfere with downstream analysis, cause ion suppression in mass spectrometry, or damage analytical columns.[6] This is where techniques like solid-phase extraction become invaluable.
Methodologies for Hydroxy Fatty Acid Extraction
The three most widely employed techniques for extracting HFAs from biological samples are Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and to a lesser extent, Supercritical Fluid Extraction (SFE).
Liquid-Liquid Extraction (LLE): The Classical Approach
LLE is a foundational technique that partitions analytes between two immiscible liquid phases. For HFA extraction, this typically involves an aqueous phase (the biological sample) and an organic phase. The choice of organic solvent is paramount and is guided by the polarity of the target HFAs.
The effectiveness of LLE hinges on the principle of "like dissolves like." To extract a broad range of lipids, including HFAs, from an aqueous biological sample, a biphasic or triphasic solvent system is created.
Folch and Bligh & Dyer Methods: These are the most cited methods in lipid extraction.[7] Both utilize a chloroform and methanol mixture.[7] Methanol serves to disrupt the hydrogen bonds between lipids and proteins and to create a single phase with the aqueous sample for initial extraction. The subsequent addition of chloroform and water or a saline solution induces phase separation. The lower, denser chloroform layer contains the majority of the lipids, including HFAs, while the upper aqueous layer contains polar cellular components.[5][7] The primary difference between the two methods lies in the initial solvent-to-sample ratio and the subsequent steps to induce phase separation.[7]
Methyl-tert-butyl ether (MTBE) Method: An alternative to chlorinated solvents, the MTBE method offers a safer and effective extraction.[8] A three-phase system of MTBE, methanol, and water is used for total lipid extraction.[8]
Protocol 1: Modified Folch Extraction for HFAs from Plasma/Serum
Objective: To extract a broad range of lipids, including free and esterified HFAs, from plasma or serum.
Materials:
Chloroform (HPLC grade)
Methanol (HPLC grade)
0.9% NaCl solution (aqueous)
Glass centrifuge tubes with PTFE-lined caps
Pasteur pipettes
Nitrogen gas evaporator
Procedure:
Sample Preparation: To 100 µL of plasma or serum in a glass centrifuge tube, add 400 µL of methanol. Vortex vigorously for 30 seconds to precipitate proteins.
Solvent Addition: Add 800 µL of chloroform to the tube. Vortex for 1 minute to ensure thorough mixing.
Phase Separation: Add 200 µL of 0.9% NaCl solution to induce phase separation.[9] Vortex for 30 seconds.
Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C. This will result in two distinct phases.
Collection of Organic Phase: Carefully collect the lower chloroform phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a clean glass tube.[9] Be cautious not to disturb the protein interface.
Drying: Evaporate the chloroform extract to dryness under a gentle stream of nitrogen gas at room temperature.
Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent (e.g., methanol, isopropanol) compatible with the subsequent analytical method (LC-MS or GC-MS).
Solid-Phase Extraction (SPE): For Cleaner, More Concentrated Samples
SPE is a powerful sample preparation technique that has become the method of choice for cleaning up and concentrating HFAs from complex biological extracts.[10][11] It offers higher selectivity and reproducibility compared to LLE.[12] SPE separates compounds based on their affinity for a solid stationary phase (the sorbent) and a liquid mobile phase.[10]
The choice of SPE sorbent is critical for successful HFA isolation. The two main types used are:
Reversed-Phase (RP-SPE): Utilizes a nonpolar stationary phase (e.g., C18-bonded silica).[10] In a polar loading solvent, hydrophobic molecules like HFAs are retained on the sorbent while polar impurities are washed away. The HFAs are then eluted with a nonpolar organic solvent.[10] This is ideal for extracting HFAs from aqueous matrices.
Anion-Exchange (AX-SPE): Employs a stationary phase with positively charged functional groups.[10] At a pH where the carboxylic acid group of the HFA is deprotonated (negatively charged), it will be retained on the sorbent. Neutral and cationic impurities are washed away. The HFAs are then eluted by changing the pH or increasing the ionic strength of the mobile phase.[10] This method is highly selective for acidic compounds like free HFAs.
Protocol 2: Reversed-Phase SPE (RP-SPE) for Free HFAs from Plasma
Objective: To isolate and concentrate free HFAs from a plasma lipid extract for LC-MS analysis.
Materials:
C18 SPE cartridge (e.g., 500 mg, 3 mL)
Methanol (HPLC grade)
Ultrapure water
Hexane (HPLC grade)
Ethyl acetate (HPLC grade)
SPE vacuum manifold
Procedure:
Cartridge Conditioning: Condition the C18 SPE cartridge by sequentially passing 5 mL of ethyl acetate, 5 mL of methanol, and 5 mL of ultrapure water through it. Do not let the cartridge run dry.
Sample Loading: Load the reconstituted lipid extract (from LLE, dissolved in a small volume of a polar solvent like methanol) onto the conditioned SPE cartridge.
Washing: Wash the cartridge with 5 mL of ultrapure water to remove polar impurities. Follow with a wash of 5 mL of hexane to elute very nonpolar lipids like cholesterol esters and triglycerides.[8]
Elution: Elute the HFAs from the cartridge with 5 mL of ethyl acetate.[8]
Drying and Reconstitution: Evaporate the ethyl acetate eluate to dryness under a gentle stream of nitrogen. Reconstitute the purified HFA fraction in a solvent suitable for your LC-MS analysis.
Supercritical Fluid Extraction (SFE): A Green Chemistry Alternative
SFE utilizes a supercritical fluid, most commonly carbon dioxide (CO₂), as the extraction solvent.[13] Supercritical fluids have properties intermediate between a liquid and a gas, allowing for efficient penetration into the sample matrix.[14] The solvating power of supercritical CO₂ can be tuned by modifying the pressure and temperature, enabling selective extraction.[13]
SFE is considered a "green" technology because CO₂ is non-toxic, non-flammable, and readily available.[13] The extraction can be made more efficient for polar lipids like HFAs by adding a co-solvent, such as ethanol.[13] A key advantage of SFE is that the extract is obtained solvent-free by simply depressurizing the system, which causes the CO₂ to return to its gaseous state.[15] While powerful, the high initial cost of SFE instrumentation has limited its widespread adoption in routine biological analysis compared to LLE and SPE.
Derivatization: Enhancing Analyte Detectability for GC-MS
For analysis by GC-MS, the polarity of HFAs must be reduced, and their volatility increased. This is achieved through a chemical process called derivatization.[4]
Esterification: The carboxylic acid group is converted to a methyl ester (Fatty Acid Methyl Ester or FAME). This is commonly done using reagents like boron trifluoride (BF₃) in methanol or by acid-catalyzed transesterification if the HFAs are initially in esterified form.[16]
Silylation: The hydroxyl group is converted to a trimethylsilyl (TMS) ether.[17] This is typically performed after esterification using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).[17]
The resulting FAME, TMS-ether derivatives are more volatile and less polar, making them amenable to separation by gas chromatography and providing characteristic fragmentation patterns in the mass spectrometer.[17]
Protocol 3: Two-Step Derivatization of HFAs for GC-MS Analysis
Objective: To prepare extracted HFAs for analysis by GC-MS.
Materials:
Dried HFA extract
14% Boron trifluoride in methanol (BF₃-Methanol)
Hexane
Saturated NaCl solution
N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)
Pyridine
Heating block
GC vials with inserts
Procedure:
Esterification (FAME Synthesis):
a. To the dried HFA extract, add 500 µL of 14% BF₃-Methanol solution.
b. Cap the tube tightly and heat at 100°C for 30 minutes.
c. Cool the tube to room temperature. Add 1 mL of hexane and 0.5 mL of saturated NaCl solution.
d. Vortex vigorously and centrifuge briefly to separate the phases.
e. Transfer the upper hexane layer containing the FAMEs to a new tube and evaporate to dryness under nitrogen.
Silylation (TMS Ether Synthesis):
a. To the dried FAMEs, add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS.
b. Cap the vial and heat at 60°C for 30 minutes.
c. Cool to room temperature. The sample is now ready for injection into the GC-MS.
Direct Analysis by LC-MS/MS: The Modern Paradigm
The advent of sensitive and high-resolution LC-MS/MS systems has revolutionized HFA analysis.[2] For many applications, derivatization is no longer necessary, allowing for direct analysis of the extracted HFAs.[18][19] This simplifies sample preparation, reduces the risk of analyte degradation, and increases throughput.[18] Reversed-phase liquid chromatography is typically used to separate the different HFA species before they enter the mass spectrometer.[11]
Method Validation and Quality Control: The Trustworthiness Pillar
Every protocol for HFA extraction and analysis must be rigorously validated to ensure the data generated is accurate and reproducible.[20] Key validation parameters include:
Recovery: The percentage of the analyte of interest that is successfully recovered through the entire extraction and cleanup process. Recovery for HFAs in biological matrices typically ranges from 60% to 118%.[20][21]
Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte in the sample.[20]
Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably quantified with acceptable precision and accuracy.[20] LOQs for HFAs can be in the low picogram range.[20][21]
Precision and Accuracy: Assessing the closeness of repeated measurements (precision) and the closeness of a measured value to the true value (accuracy).[20]
Matrix Effects: The effect of co-eluting, interfering substances from the biological matrix on the ionization of the target analyte in the mass spectrometer.[20]
The use of stable isotope-labeled internal standards for each HFA of interest is highly recommended to correct for analyte loss during sample preparation and for matrix effects.
Data Summary and Comparison of Methods
Method
Principle
Advantages
Disadvantages
Best Suited For
Liquid-Liquid Extraction (LLE)
Partitioning between immiscible liquids
Simple, inexpensive, good for initial total lipid extraction
Less selective, labor-intensive, potential for emulsions
Broad lipid profiling, initial sample processing before SPE
Solid-Phase Extraction (SPE)
Adsorption onto a solid phase
High selectivity, high recovery, easily automated, cleaner extracts
Higher cost per sample, requires method development
Targeted analysis of specific HFA classes, sample cleanup for LC-MS and GC-MS
High initial instrument cost, less common for routine bioanalysis
Specialized applications requiring high purity and no residual solvent
Conclusion: A Self-Validating System for HFA Extraction
The successful extraction of hydroxy fatty acids from biological samples is a multi-step process that demands careful consideration of the analyte's chemistry, the sample matrix, and the intended analytical endpoint. By understanding the causality behind each step—from the choice of a solvent system in LLE to the selection of a sorbent in SPE and the necessity of derivatization for GC-MS—researchers can design and implement robust and reliable workflows. The protocols provided herein serve as a foundation, but it is imperative that each laboratory validates the chosen method for its specific application to ensure the highest level of scientific integrity and trustworthiness in their results. The integration of quality control measures, particularly the use of appropriate internal standards, transforms a mere protocol into a self-validating system capable of generating high-quality data for advancing our understanding of the critical role of HFAs in health and disease.
References
Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC - NIH. (2020-07-22).
Three-phase liquid extraction: a simple and fast method for lipidomic workflows - PMC - NIH.
Extraction methods of fat from food samples and preparation of fatty acid methyl esters for gas chromatography: A review - Arabian Journal of Chemistry.
Solid-Phase Extraction of Fatty Acids for LC-MS Analysis: Application Notes and Protocols - Benchchem.
Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry - PMC - NIH.
Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PubMed. (2020-07-22).
Lipid Extracts Obtained by Supercritical Fluid Extraction and Their Application in Meat Products - PMC - NIH. (2022-04-05).
Full article: Isolation of lipids from biological samples - Taylor & Francis.
Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis.
Extraction and separation of fats and lipids - Analytical Techniques in Aquaculture Research.
Advances in Lipid Extraction Methods—A Review - PMC. (2021-12-20).
A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC. (2021-05-04).
A Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Free Hydroxy Fatty Acids in Cow and Goat Milk - MDPI.
Extraction of Fats and Quantification of Health Promoting Fatty Acids.
GC-MS Characterization of Hydroxy Fatty Acids Generated From Lipid Oxidation in Vegetable Oils. (2017-09-21).
4 LC-MS/MS analysis of hydroxy-fatty acids. The liquid chromatography... - ResearchGate.
Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices - PubMed. (2024-10-02).
Derivatization of Fatty acids to FAMEs - Sigma-Aldrich.
Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC. (2022-09-05).
CHAPTER 8: Conventional and Current Methods for the Analysis of Hydroxy Fatty Acids. (2020-01-23).
Fatty acid profiling: Unlocking the secrets of lipid composition. | Allied Academies. (2023-11-19).
Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices.
(PDF) Derivatization Methods in GC and GC/MS - ResearchGate.
Lipid and fatty acid extraction protocol from biological samples. (2025-11-28).
Application of supercritical fluids in cholesterol extraction from foodstuffs: a review - PMC.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Hydroxy Fatty Acid Isomer Separation
Case Reference: Regioisomer Resolution (12-OH vs. 13-OH Tridecanoic Acid)
Assigned Specialist: Senior Application Scientist, Lipidomics Division
Status: Active
Executive Summary & Triage
The Challenge:
You are attempting to separate and identify two positional isomers of a C13 fatty acid:
13-Hydroxytridecanoic acid (13-HTDA): The
-hydroxy isomer (terminal). Biologically associated with CYP4A (omega-hydroxylase) activity.[1][2][3]
12-Hydroxytridecanoic acid (12-HTDA): The
-1 hydroxy isomer (sub-terminal). Biologically associated with CYP2E1 or CYP4A11 (omega-1 hydroxylase) activity.[1][2][4]
The Core Issue:
These molecules have identical molecular weights and extremely similar polarities. Standard Reverse-Phase HPLC often fails to resolve them at baseline. Gas Chromatography-Mass Spectrometry (GC-MS) following dual-derivatization is the gold standard for definitive identification due to specific
-cleavage fragmentation patterns.
Experimental Workflow (Decision Matrix)
Before proceeding, verify your available instrumentation.
Figure 1: Decision matrix for selecting the analytical approach. GC-MS is prioritized for structural proof without reliance solely on retention time.
Protocol A: GC-MS (The Gold Standard)
This method uses Electron Ionization (EI) to shatter the molecule at the hydroxyl position, providing irrefutable structural proof.
Step 1: Dual Derivatization
You cannot analyze free hydroxy fatty acids directly; they will tail and degrade. You must block both the carboxylic acid (head) and the hydroxyl group (tail).
Methylation (Carboxyl group): Treat sample with Boron Trifluoride-Methanol (
-MeOH) or Diazomethane.
Result: Methyl 12/13-hydroxytridecanoate.
Silylation (Hydroxyl group): Treat the methyl ester with BSTFA + 1% TMCS.
Column: DB-5ms or HP-5 (5% Phenyl Methyl Siloxane). Non-polar columns separate based on boiling point and shielding.
Elution Order: The 12-OH isomer (secondary, branched effective shape) typically elutes before the 13-OH isomer (primary, linear, higher interaction with stationary phase).
Step 3: Mass Spec Identification (The "Smoking Gun")
The EI source causes
-cleavage adjacent to the TMS ether oxygen.
Isomer
Structure (Derivatized)
Diagnostic Fragment (m/z)
Mechanism
13-OH ()
103
Cleavage of terminal group.
12-OH (-1)
117
Cleavage of tail.
Critical Check: If you see m/z 103 , you have the primary alcohol (13-OH). If you see m/z 117 , you have the secondary alcohol (12-OH).
Protocol B: LC-MS (Alternative)
If GC is impossible, use High-Performance Liquid Chromatography.
Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.
Differentiation:
13-OH: More polar (terminal -OH is accessible). Elutes earlier in Reverse Phase.
12-OH: Less polar (sterically shielded -OH). Elutes later in Reverse Phase.
Warning: Without derivatization (e.g., AMPP), MS sensitivity for hydroxy fatty acids is poor in ESI mode.
Troubleshooting Guide (FAQ)
Q1: My GC peaks are tailing severely.
Diagnosis: Incomplete derivatization.
Fix:
Ensure your sample is strictly anhydrous before adding BSTFA. Water hydrolyzes TMS reagents instantly.
Check your inlet liner. Hydroxy fatty acids stick to dirty glass wool. Use a deactivated splitless liner.
Q2: I see both m/z 103 and 117 in the same peak.
Diagnosis: Co-elution of isomers.
Fix:
Thermal Gradient: Slow down your GC ramp rate (e.g., 2°C/min) around the elution temperature (approx 200-240°C).
Column Swap: Switch to a polar column like a CP-Sil 88 or DB-23 (Cyanopropyl phase). These separate based on dipole interactions rather than just boiling point, often providing better resolution for positional isomers.
Q3: I cannot find the molecular ion (M+).
Diagnosis: Standard EI behavior.
Explanation: TMS derivatives fragment easily. You will rarely see the molecular ion. Look for [M-15]+ (Loss of methyl from TMS) or [M-31]+ (Loss of methoxy from ester). Rely on the diagnostic ions (103/117) for identification.
Mechanism of Action Diagram
Figure 2: Mass Spectrometry fragmentation logic. The position of the TMS group dictates the mass of the primary fragment.
References
Separation of Positional Isomers: Henderson, G. C., & Tuazon, M. A. (2011).[5] Separation of positional and geometrical fatty acid isomers as 2-nitrophenylhydrazide derivatives by high-performance liquid chromatography. Analytical Biochemistry, 413(1), 66–68.[5] Link
Mass Spectrometry of Hydroxy Fatty Acids: Eglinton, G., Hunneman, D. H., & McCormick, A. (1968). Gas chromatographic-mass spectrometric studies of long chain hydroxy acids—III: The mass spectra of the methyl esters trimethylsilyl ethers of aliphatic hydroxy acids. Organic Mass Spectrometry, 1(4), 593-611. Link (Contextual validation of alpha-cleavage rules).
CYP450 Omega-Hydroxylation Context: Kroetz, D. L., & Xu, F. (2005). Regulation and inhibition of arachidonic acid ω-hydroxylases and 20-HETE formation. Annual Review of Pharmacology and Toxicology, 45, 413-438. Link
GC-MS Methodology for Fatty Acids: Xu, Y. J., & Zhang, J. (2013).[6][7] Determination of fatty acid methyl esters by GC-triple quadrupole MS using electron and chemical ionization. Bioanalysis, 5(12), 1527-1543. Link
Welcome to the technical support center. You are likely here because you are working with labile lipid mediators like HETEs, HODEs, or specialized pro-resolving mediators (SPMs). Unlike standard fatty acids, HFAs possess both a polyunsaturated backbone (prone to oxidation) and a hydroxyl group (prone to dehydration/lactonization).
To prevent data loss, you must control three variables simultaneously. Failure in one compromises the others.
A. The Solvent Matrix
Choosing the wrong solvent is the most common cause of "silent" degradation.
Solvent
Suitability
Technical Notes
Ethanol (EtOH)
Recommended
The gold standard for storage. It is miscible with water for assays, evaporates easily under , and suppresses radical formation better than aprotic solvents at low temps.
Methanol (MeOH)
Acceptable
Good solubility. Warning: In the presence of trace acids/bases, it can cause transesterification of HFA esters.
DMSO
AVOID
Critical Warning: DMSO is hygroscopic (absorbs water), which promotes hydrolysis. It is difficult to evaporate, and its high freezing point can cause phase separation artifacts during freeze/thaw cycles.
Chloroform
Bulk Only
Excellent for bulk lipid extraction but dangerous for long-term HFA storage . Chloroform can form phosgene and HCl over time, catalyzing dehydration (lactone formation) of HFAs.
B. The Atmospheric Shield (Argon vs. Nitrogen)
Nitrogen (
): Acceptable for general use.[1][2][3] It dilutes oxygen.
Argon (
):Superior. Argon is denser than air ( g/L vs g/L). When dispensed into a vial, it sinks, forming a physical "blanket" over the lipid solution that actively displaces oxygen. Nitrogen mixes with air more readily, requiring a more vigorous purge to be effective.
C. The Thermal Floor
-20°C: Safe for short-term storage (< 3 months) of ethanolic solutions.
-80°C: Mandatory for long-term banking (> 3 months) or bulk neat oils. At -80°C, the kinetic energy available for auto-oxidation chain propagation is effectively zero.
Troubleshooting Guides (Q&A)
Q: I stored my 5-HETE in ethanol at -20°C, but the LC-MS peak has shifted by several minutes. The mass is identical (or -18 Da). What happened?Diagnosis:Lactonization.Root Cause: Hydroxy fatty acids with the hydroxyl group in the 4- or 5-position (like 5-HETE) are chemically primed to cyclize into lactones (cyclic esters) under acidic conditions or prolonged storage. This releases water (Mass -18) or rearranges the structure, shifting retention time.
Solution:
Check the pH of your storage solvent; it must be neutral.
Store these specific isomers as methyl esters rather than free acids if possible; the ester blocks the carboxyl group from reacting with the hydroxyl.
Hydrolyze the lactone back to the free acid using mild base (
) immediately before use.
Q: My mass spectrum shows "ghost" peaks at M+16 and M+32 relative to my standard. Is my standard contaminated?Diagnosis:Auto-oxidation.Root Cause: You are seeing oxygen insertion. The M+16 peak corresponds to a hydroperoxide or epoxide formation on the double bond network. This is a radical chain reaction; once it starts, it accelerates.
Solution:
Discard the aliquot. Oxidized lipids cannot be "cleaned."
Review your gas overlay technique. Did you use plastic tips? (See Protocol below).
Add BHT (Butylated hydroxytoluene) at 0.01% only if it does not interfere with your downstream assay.
Q: Can I store my lipid standards in plastic microcentrifuge tubes to save space?Diagnosis:Adsorption & Leaching.Answer:ABSOLUTELY NOT.Reasoning:
Leaching: Plastics leach phthalates and plasticizers which ionize heavily in Mass Spec, suppressing your lipid signal (Ion Suppression).
Loss of Mass: Lipophilic HFAs will migrate into the hydrophobic plastic wall. You will lose significant concentration, invalidating your standard curve.
Corrective Action: Use only amber glass vials with Teflon (PTFE)-lined screw caps.
Standard Operating Procedures (SOPs)
SOP-01: The "Argon Blanket" Method
Do not simply blow gas "at" the vial. You must create a stratified layer.
Preparation: Connect a tank of High-Purity Argon (99.99%) to a regulator with a low-flow meter.
Apparatus: Attach a glass Pasteur pipette (never plastic) to the tubing.
Positioning: Insert the pipette tip into the vial, positioning it roughly 1 cm above the liquid surface . Do not submerge (bubbling causes solvent loss and aerosolization).
Flow: Adjust flow to a gentle stream (you should feel a faint breeze on your skin, not a jet).
The Purge: Hold for 30–60 seconds. Because Argon is heavy, you are filling the vial from the bottom up like a cup of water.
The Seal: While the gas is still flowing, withdraw the pipette and immediately screw on the PTFE-lined cap. Wrap the cap with Parafilm to prevent gas exchange during freezer contraction/expansion cycles.
Visualization: The Stability Logic Gate
The following diagram illustrates the decision-making process for HFA storage and the mechanistic consequences of failure.
Figure 1: The Lipid Stability Logic Gate. Green paths indicate the validated workflow for preserving hydroxy fatty acid integrity. Red nodes represent irreversible chemical degradation endpoints.
References
Murphy, R. C., & Axelsen, P. H. (2011). Mass spectrometric analysis of long-chain lipids. Mass Spectrometry Reviews, 30(4), 579–599.
Avanti Polar Lipids. Lipid Storage and Handling. Retrieved from [Link].
Porter, N. A., et al. (1995). Mechanisms of free radical oxidation of unsaturated lipids. Lipids, 30(4), 277-290.
Powell, W. S. (1982). Rapid extraction of arachidonic acid metabolites from biological samples using octadecylsilyl silica. Methods in Enzymology, 86, 467-477. (Establishes ethanol/extraction protocols).
overcoming solubility issues of 12-hydroxytridecanoic acid in aqueous media
The following technical guide addresses the solubility challenges of 12-hydroxytridecanoic acid (12-HTA) . This response adheres to the persona of a Senior Application Scientist, prioritizing thermodynamic principles, re...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide addresses the solubility challenges of 12-hydroxytridecanoic acid (12-HTA) . This response adheres to the persona of a Senior Application Scientist, prioritizing thermodynamic principles, reproducible workflows, and verifiable data.
Executive Summary & Molecule Profile[1][2]
12-Hydroxytridecanoic acid (C13H26O3) presents a specific solubility paradox common to medium-long chain hydroxy fatty acids. While the carboxyl group (C1) and the hydroxyl group (C12) are polar, the 11-carbon alkyl spacer creates a dominant hydrophobic domain. In aqueous media at neutral pH, the molecule exhibits a high partition coefficient (LogP ~3.2–3.6), leading to rapid aggregation and precipitation if not properly chaperoned.
Successful solubilization requires manipulating the ionization state (pH control) or shielding the hydrophobic tail (carrier proteins or surfactants).[1]
Physicochemical Property
Value / Characteristic
Implication for Solubility
Molecular Formula
C₁₃H₂₆O₃
Amphiphilic nature
Molecular Weight
230.34 g/mol
Low diffusion coefficient in aggregates
pKa (Carboxyl)
~4.8
Ionized (COO⁻) at pH > 6.0
LogP (Octanol/Water)
~3.6 (Estimated)
High affinity for lipid bilayers/plastics
Critical Micelle Conc.
Low (< 1 mM)
Forms micelles/aggregates spontaneously
Solubilization Decision Matrix
Before selecting a protocol, identify your downstream application.[1] The presence of organic solvents or high pH is toxic to cell cultures, while carrier proteins like BSA may interfere with mass spectrometry or polymerization assays.
Figure 1: Decision tree for selecting the optimal solubilization strategy based on experimental constraints.
Detailed Experimental Protocols
Protocol A: BSA Complexation (Gold Standard for Cell Culture)
Mechanism: Fatty Acid Free Bovine Serum Albumin (BSA) acts as a physiological carrier, binding the hydrophobic tail of 12-HTA into its hydrophobic pockets, preventing precipitation while keeping the molecule bioavailable.
Mechanism: Uses a water-miscible organic solvent to solvate the fatty acid, followed by rapid dilution into aqueous buffer to form a metastable dispersion.
Reagents:
DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide)[1][2]
Assay Buffer (e.g., Tris, HEPES)
Step-by-Step Workflow:
Primary Solubilization: Dissolve 12-HTA in pure DMSO to 50 mM .
Tip: Sonicate for 5 minutes if visual particulates remain.[1]
Intermediate Dilution (Optional but Recommended): Dilute the 50 mM stock 1:10 in Ethanol. This reduces the "shock" of adding pure DMSO to water.[1]
Final Dilution: Rapidly inject the stock into the vortexing aqueous buffer.
Limit: Keep final organic solvent concentration < 1% (v/v) to avoid enzyme inhibition or plastic degradation.[1]
Stability Warning: This creates a kinetic suspension.[1] Use within 4 hours . If the solution turns cloudy (Tyndall effect), the acid has crashed out.
Protocol C: pH Switching / Saponification
Mechanism: Converting the carboxylic acid (-COOH) to its salt form (-COO⁻ Na⁺) drastically increases water solubility by utilizing charge-dipole interactions.[1]
Step-by-Step Workflow:
Alkaline Dissolution: Add 12-HTA solid to a small volume of 0.1 M NaOH or KOH .
Heat & Agitate: Heat to 40–50°C and vortex. The solution should clarify as the sodium/potassium salt forms.[1]
Back-Titration (If Neutrality Required): Slowly add warm buffer (pH 7.[1]4) to the salt solution.
Critical Threshold: If the pH drops below the pKa (~4.8), the molecule will reprotonate and precipitate immediately. Maintain pH > 7.0 at all times.
Troubleshooting & FAQs
Q1: My solution precipitates immediately upon adding the stock to the media. Why?A: This is the "Solvent Shock" effect.[1] When a hydrophobic molecule in DMSO hits water, the DMSO mixes with water faster than the lipid can disperse, leaving the lipid stranded.
Fix: Use the BSA method (Protocol A).[1] If you must use solvents, warm both the stock and the buffer to 37°C before mixing, and mix during addition.
Q2: Can I use 12-Hydroxystearic acid (C18) protocols for 12-HTA (C13)?A: Generally, yes.[1] However, 12-HTA (C13) is slightly more soluble than C18 due to the shorter alkyl chain.[1] If a protocol works for C18, it will likely work better for C13.[1] Note that 12-HTA is a secondary alcohol (hydroxyl at C12, methyl at C13), which may influence specific enzymatic recognition compared to terminal hydroxy fatty acids.
Q3: Is the hydroxyl group at position 12 reactive?A: Yes, it is a secondary alcohol. In esterification reactions (polymerization), it is less reactive than a primary alcohol but can still participate.[1] In aqueous media, it contributes slightly to polarity but does not override the hydrophobicity of the C13 chain.
Q4: How do I store the stock solutions?A:
Powder: -20°C, desiccated.
DMSO/Ethanol Stock: -20°C, purged with inert gas (Nitrogen/Argon) to prevent oxidation.[1]
Aqueous/BSA Stock: -20°C. Discard if precipitate is visible after thawing.[1]
References
PubChem. 13-Hydroxytridecanoic Acid Compound Summary. National Library of Medicine.[1] Available at: [Link][1]
Richieri, G. V., et al. (1993).[1] Interactions of long-chain fatty acids and albumin: determination of free fatty acid levels using the fluorescent probe ADIFAB. Biochemistry. (Foundational text for BSA-Fatty Acid complexation).
Shodex HPLC. Solubility of Saturated Fatty Acids. Technical Note. Available at: [Link][1]
Technical Comparison Guide: 1H and 13C NMR Profiling of 12-Hydroxytridecanoic Acid
This guide provides a technical analysis of the nuclear magnetic resonance (NMR) spectral characteristics of 12-hydroxytridecanoic acid (12-HTDA). It focuses on the structural elucidation of this specific hydroxy fatty a...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical analysis of the nuclear magnetic resonance (NMR) spectral characteristics of 12-hydroxytridecanoic acid (12-HTDA). It focuses on the structural elucidation of this specific
hydroxy fatty acid, distinguishing it from common homologs like 12-hydroxystearic acid through diagnostic spectral markers.
Executive Summary & Structural Context
12-Hydroxytridecanoic acid (CAS: 18451-97-3) is a C13 saturated fatty acid characterized by a hydroxyl group at the penultimate carbon (C12).[1] This structural feature creates a chiral center and a distinct methyl terminus that differs significantly from standard saturated fatty acids or mid-chain hydroxy fatty acids.
Key Application: Biosurfactant intermediate (sophorolipids), bacterial metabolite marker (e.g., Gordonia sp.), and component of specialized polyesters.
The "Omega-1" Diagnostic Challenge
In lipidomics and drug development, distinguishing between positional isomers of hydroxy fatty acids (HFAs) is critical. 12-HTDA presents a unique NMR signature because the hydroxyl group is adjacent to the terminal methyl group.
Standard Fatty Acid (e.g., Stearic Acid): Terminal methyl is a triplet at
0.88 ppm.
12-HTDA (Omega-1 OH): Terminal methyl is a doublet shifted downfield to
The proton spectrum of 12-HTDA is defined by the coupling between the C12 methine and the C13 methyl group.
Position
Carbon Type
Shift ( ppm)
Multiplicity
Integration
Coupling ( Hz)
Assignment Logic
C13
1.18
Doublet (d)
3H
6.2 Hz
Diagnostic: Deshielded by adjacent OH; splits into doublet due to C12-H.
C12
3.78
Multiplet (m)
1H
-
Deshielded methine proton (alpha to OH).
C2
2.34
Triplet (t)
2H
7.5 Hz
Alpha to carbonyl (COOH).
C3
1.63
Multiplet (m)
2H
-
Beta to carbonyl.
C4-C10
Bulk
1.25 - 1.45
Broad (m)
14H
-
Methylene envelope.
C11
1.45
Multiplet
2H
-
Adjacent to the chiral center (C12).
-OH
Hydroxyl
~6.0 - 8.0
Broad
1H
-
Variable; often invisible in CDCl3 due to exchange.
Key Insight: The signal at 1.18 ppm (d) is the primary confirmation of the
structure. In a standard C13 fatty acid (Tridecanoic acid), this methyl would appear as a triplet at 0.88 ppm .
13C NMR Data (100 MHz, CDCl3)
Carbon-13 NMR confirms the skeleton and the oxidation state of C12.
Position
Carbon Type
Shift ( ppm)
Assignment Logic
C1
179.5
Carboxyl carbonyl carbon.
C12
68.2
Diagnostic: Secondary alcohol carbon.
C13
23.5
Diagnostic: Terminal methyl shifted downfield from typical ~14.1 ppm due to -effect of OH.
C2
34.0
Alpha to carbonyl.
C3
24.7
Beta to carbonyl.
C11
39.4
Adjacent to C12 (methine).
C4-C10
Bulk
29.0 - 29.8
Methylene chain backbone.
Comparative Performance Guide
This section compares 12-HTDA against its most common structural analog, 12-Hydroxystearic Acid (12-HSA), to highlight the "Performance" of the spectral data in distinguishing these compounds.
Comparison: 12-HTDA (C13) vs. 12-HSA (C18)
Both compounds have a hydroxyl group at Carbon 12, but the chain length creates a critical difference in the Terminal Methyl environment.
12-HTDA methyl is adjacent to OH (deshielded). 12-HSA methyl is 5 carbons away (shielded).
Methyl Multiplicity
Doublet (d)
Triplet (t)
12-HTDA methyl couples to 1 proton (C12-H). 12-HSA methyl couples to 2 protons (C17-H2).
C12 13C Shift
~68.2 ppm
~72.0 ppm
Slight shift difference due to steric environment (methyl vs. hexyl tail).
Diagnostic Decision Tree
Use this logic flow to validate your sample identity:
Check 0.88 ppm: Is there a triplet?
Yes: You likely have a mid-chain HFA (like 12-HSA) or a contaminant.
No: Proceed to step 2.
Check 1.18 ppm: Is there a doublet?
Yes: Confirms the
moiety.
Check 3.78 ppm: Is there a multiplet integrating to 1H?
Yes: Confirms the secondary alcohol methine.
References
Knothe, G., & Kenar, J. A. (2004).[7][8] Determination of the fatty acid profile by 1H-NMR spectroscopy. European Journal of Lipid Science and Technology, 106(12), 882-892. Link
Hansen, R. P., Shorland, F. B., & Cooke, N. J. (1954).[9] The branched-chain fatty acids of butterfat.[9] 5. The isolation of 12-methyltridecanoic acid.[9] Biochemical Journal, 57(2), 297–301.[9] Link
Zargar, A. N., et al. (2022).[10] Isolation and chemical characterization of the biosurfactant produced by Gordonia sp.[10] IITR100. PLOS ONE, 17(4): e0264202.[10] Link
biological activity comparison of 12-hydroxytridecanoic acid vs 12-hydroxystearic acid
Executive Summary: The Architect vs. The Agitator In the landscape of hydroxylated fatty acids, 12-Hydroxystearic Acid (12-HSA) and 12-Hydroxytridecanoic Acid (12-HTDA) represent a classic study in Structure-Activity Rel...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Architect vs. The Agitator
In the landscape of hydroxylated fatty acids, 12-Hydroxystearic Acid (12-HSA) and 12-Hydroxytridecanoic Acid (12-HTDA) represent a classic study in Structure-Activity Relationship (SAR). While they share a hydroxylation site at the 12th carbon, their biological behaviors diverge radically due to the carbon chain length (C18 vs. C13) and the relative position of the hydroxyl group to the terminal methyl.
12-HSA (C18): The "Architect." A robust supramolecular builder known for organogelation, sustained drug release, and mild anti-inflammatory signaling via PPAR
.
12-HTDA (C13): The "Agitator." An
-1 hydroxylated medium-long chain fatty acid. It lacks the bulk for stable gelation but sits in the "Goldilocks zone" for membrane perturbation, offering superior potential for antimicrobial activity and permeation enhancement compared to its longer counterpart.
This guide dissects their physicochemical divergence and translates it into actionable biological applications.
Physicochemical Divergence & SAR Analysis
The biological activity of these lipids is dictated by their ability to partition into membranes or self-assemble.
Comparative Properties Table
Feature
12-Hydroxystearic Acid (12-HSA)
12-Hydroxytridecanoic Acid (12-HTDA)
Chain Length
C18 (Long-chain)
C13 (Medium-Long chain)
Hydroxyl Position
Mid-chain (C12)
-1 (Penultimate carbon)
LogP (Predicted)
~6.5 - 7.5
~4.0 - 4.8
Physical State (RT)
Solid (Waxy, MP ~75°C)
Liquid / Soft Solid (Lower MP)
Self-Assembly
Forms robust fibrillar networks (Organogels)
Sterically hindered; weak/no gelation
Primary Bio-Utility
Depot formulation, Matrix formation
Antimicrobial, Membrane fluidizer
The "Hydroxyl Anchor" Effect
In 12-HSA: The hydroxyl group at C12 creates a "kink" that facilitates intermolecular hydrogen bonding orthogonal to the alkyl chain van der Waals forces. This is the mechanism behind its famous ability to gel organic solvents at concentrations <1%.
In 12-HTDA: The hydroxyl is at C12, but the chain ends at C13. This makes it a secondary alcohol effectively at the "tail" of the molecule (
-1). It lacks the hydrophobic "tail extension" (C13–C18) required to stabilize the fibrillar network. Consequently, it acts more like a surfactant than a gelator.
Biological Activity Profile
A. Supramolecular Activity: Organogelation & Drug Delivery
12-HSA is the industry standard for LMWGs (Low Molecular Weight Gelators) . It self-assembles into helical fibers that entrap solvent, creating "organogels."
Mechanism: The 12-OH group acts as a hydrogen bond donor/acceptor, stacking the molecules into high-aspect-ratio fibers.
Application: Used to create depot injections where the drug is released slowly from the gel matrix over weeks.
12-HTDA Contrast: Due to the lack of the C13-C18 hydrophobic tail, 12-HTDA cannot stabilize these fibers. It remains soluble or forms micelles, making it suitable as a co-surfactant or permeation enhancer rather than a matrix builder.
B. Cellular Signaling: PPAR Activation & Inflammation
Agonism: Long-chain fatty acids (C16-C18) are natural ligands for Peroxisome Proliferator-Activated Receptors (PPARs). 12-HSA has shown modest PPAR activation, contributing to anti-inflammatory effects in topical formulations.[2]
12-HTDA Potential: C13 fatty acids are often too short to effectively bridge the hydrophobic pocket of PPARs to induce the conformational change required for full activation. However,
-1 hydroxy fatty acids are often metabolic intermediates (e.g., from Bacillus fermentation) and may act as signaling molecules for quorum sensing or specific GPCRs, though data is less established than for 12-HSA.
C. Antimicrobial & Membrane Perturbation
Winner: 12-Hydroxytridecanoic Acid (12-HTDA)
Fatty acid antimicrobial activity typically peaks at chain lengths of C10–C14 (Lauric/Myristic range).
Mechanism: 12-HTDA (C13) possesses the ideal amphiphilic balance (HLB) to insert into bacterial phospholipid bilayers, causing depolarization and leakage.
The "Trojan Horse" Effect: The
-1 hydroxyl group increases solubility in the aqueous phase compared to pure tridecanoic acid, allowing higher effective concentrations to reach the bacterial membrane, while the C13 chain retains enough lipophilicity to disrupt it.
12-HSA Limitation: Being C18, 12-HSA is too hydrophobic. It tends to aggregate or bind to albumin rather than partitioning into bacterial membranes, limiting its free concentration and antimicrobial efficacy.
Visualizing the Mechanism (Pathway Diagram)
The following diagram illustrates the divergent pathways of these two molecules based on their structural differences.
Hypothesis: 12-HTDA will show a lower EC50 (higher potency) than 12-HSA due to better solubility and kinetic insertion into the bilayer.
References
National Institutes of Health (NIH). (2025). 12-Hydroxystearic acid | C18H36O3 | CID 7789.[3] PubChem. Retrieved from [Link]
MDPI. (2025). New Compounds with Enhanced Biological Activity Through the Strategic Introduction of Silylated Groups into Hydroxystearic Acids. Retrieved from [Link]
University of Halle. (2025). 12-Hydroxystearic acid-based in situ forming organogels: Development and characterization. Retrieved from [Link]
A Senior Application Scientist's Guide to FTIR Spectral Analysis: Pinpointing the Hydroxyl Group in Tridecanoic Acid Derivatives
For researchers, scientists, and drug development professionals, the precise structural elucidation of molecules is a cornerstone of innovation. This guide provides an in-depth, technical comparison of Fourier Transform...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the precise structural elucidation of molecules is a cornerstone of innovation. This guide provides an in-depth, technical comparison of Fourier Transform Infrared (FTIR) spectroscopy for the analysis of hydroxyl group positional isomers in tridecanoic acid derivatives. We move beyond a simple recitation of wavenumbers to explain the causality behind spectral shifts, empowering you to interpret your own data with confidence.
The seemingly subtle difference in the location of a hydroxyl (-OH) group on the long carbon backbone of tridecanoic acid can have profound implications for its physicochemical properties and biological activity. This, in turn, influences its efficacy and safety in pharmaceutical formulations and its performance in material science applications. FTIR spectroscopy offers a rapid, non-destructive, and highly sensitive method for differentiating these positional isomers.
The Vibrational Fingerprint: Key Functional Groups in Hydroxytridecanoic Acids
The infrared spectrum of a hydroxytridecanoic acid is dominated by the vibrational modes of its key functional groups: the hydroxyl group (-OH) of the alcohol, the carbonyl group (C=O) of the carboxylic acid, and the carbon-oxygen single bond (C-O). The position of the -OH group along the thirteen-carbon chain creates distinct chemical environments that influence the vibrational frequencies of these bonds.
O-H Stretching: A Tale of Hydrogen Bonding
The O-H stretching vibration, typically observed in the 3600-3200 cm⁻¹ region, is highly sensitive to hydrogen bonding. In a dilute solution with a non-polar solvent, a "free" hydroxyl group will exhibit a sharp absorption band around 3600 cm⁻¹. However, in the solid state or in concentrated solutions, extensive intermolecular hydrogen bonding between the hydroxyl groups and between the hydroxyl and carbonyl groups leads to a broad, intense absorption band at lower wavenumbers, typically between 3400 and 3200 cm⁻¹. While the broadness of this peak is a key indicator of hydrogen bonding, its exact position is less informative for distinguishing between positional isomers in the solid state.
C=O Stretching: The Influence of Dimers
The carbonyl (C=O) stretching vibration of the carboxylic acid functional group is another prominent feature, usually appearing as a strong, sharp band between 1750 and 1680 cm⁻¹. In the solid state, carboxylic acids typically exist as hydrogen-bonded dimers, which lowers the C=O stretching frequency to around 1710 cm⁻¹. The presence of an additional hydroxyl group in the molecule can introduce further hydrogen bonding interactions, potentially causing slight shifts in this peak.
C-O Stretching: The Positional Indicator
The most significant spectral region for differentiating between the positional isomers of hydroxytridecanoic acid is the C-O stretching vibration, which appears in the fingerprint region of the spectrum (approximately 1200-1000 cm⁻¹). The position of this band is directly related to whether the hydroxyl group is attached to a primary, secondary, or tertiary carbon.[1][2]
A Comparative Analysis: 2-hydroxy-, 7-hydroxy-, and 13-hydroxytridecanoic Acid
Let's consider three representative positional isomers of hydroxytridecanoic acid:
2-hydroxytridecanoic acid (an α-hydroxy acid): The hydroxyl group is on the carbon adjacent to the carbonyl group. This is a secondary alcohol.
7-hydroxytridecanoic acid: The hydroxyl group is located in the middle of the carbon chain. This is also a secondary alcohol.
13-hydroxytridecanoic acid (an ω-hydroxy acid): The hydroxyl group is at the end of the carbon chain, opposite the carboxylic acid. This is a primary alcohol.
The primary spectroscopic distinction between these isomers will be the position of the C-O stretching vibration.
Isomer
Hydroxyl Group Type
Expected C-O Stretching Frequency (cm⁻¹)
13-hydroxytridecanoic acid
Primary
~1050
2-hydroxytridecanoic acid
Secondary
~1100
7-hydroxytridecanoic acid
Secondary
~1100
Note: These are approximate values and can be influenced by the physical state of the sample and the extent of hydrogen bonding.
Rationale: The C-O stretching frequency is higher for secondary alcohols compared to primary alcohols due to the greater number of adjacent carbon atoms influencing the bond's vibrational energy.[1][2] Therefore, both 2-hydroxy- and 7-hydroxytridecanoic acid are expected to have a C-O stretching band at a higher wavenumber than 13-hydroxytridecanoic acid.
Distinguishing between the 2- and 7-hydroxy isomers based solely on the C-O stretch can be more challenging as both are secondary alcohols. However, subtle differences may arise due to the proximity of the hydroxyl group to the electron-withdrawing carbonyl group in the 2-position, which could slightly alter the electronic environment and thus the vibrational frequency. Additionally, intramolecular hydrogen bonding between the hydroxyl and carbonyl groups in the 2-hydroxy isomer could lead to shifts in both the O-H and C=O stretching bands.
To obtain reliable and reproducible FTIR spectra for comparing these isomers, the following protocol is recommended.
Sample Preparation (Attenuated Total Reflectance - ATR)
ATR is a preferred technique for solid samples as it requires minimal sample preparation.
Instrument Preparation: Ensure the FTIR spectrometer and ATR accessory are properly aligned and the background spectrum is collected.
Sample Application: Place a small amount of the solid hydroxytridecanoic acid derivative onto the ATR crystal.
Pressure Application: Apply consistent pressure to the sample using the ATR's pressure clamp to ensure good contact with the crystal.
Spectrum Acquisition: Collect the spectrum. A typical measurement would involve co-adding 32 or 64 scans at a resolution of 4 cm⁻¹.
Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) between samples to prevent cross-contamination.
Data Analysis
Baseline Correction: Apply a baseline correction to the collected spectra to remove any sloping baselines.
Peak Identification: Identify the key absorption bands corresponding to the O-H stretch, C-H stretches, C=O stretch, and the C-O stretch.
Comparative Overlay: Overlay the spectra of the different isomers to visually compare the positions and shapes of the absorption bands.
Logical Workflow for Isomer Differentiation
Caption: Workflow for differentiating hydroxytridecanoic acid isomers using FTIR.
Conclusion
FTIR spectroscopy provides a powerful and accessible tool for the structural characterization of hydroxytridecanoic acid derivatives. By focusing on the C-O stretching vibration in the fingerprint region, researchers can readily distinguish between primary and secondary hydroxyl group positional isomers. While finer distinctions between secondary isomers may require more subtle spectral analysis, the principles outlined in this guide provide a solid foundation for interpreting the FTIR spectra of these important molecules. This analytical capability is crucial for ensuring the quality, consistency, and desired performance of products in the pharmaceutical and chemical industries.
References
Smith, B. C. (2017). The C-O Bond, Part I: Introduction and the Infrared Spectroscopy of Alcohols. Spectroscopy, 32(1), 14-21.
Smith, B. C. (2017). Alcohols—The Rest of the Story. Spectroscopy, 32(4), 18-23.
Operational Guide: Safe Disposal and Management of 12-Hydroxytridecanoic Acid
[1] Executive Summary & Chemical Profile[1] As researchers, we often treat "fatty acids" as benign biological materials. However, 12-hydroxytridecanoic acid (12-HTA) presents specific physical challenges in waste managem...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary & Chemical Profile[1]
As researchers, we often treat "fatty acids" as benign biological materials. However, 12-hydroxytridecanoic acid (12-HTA) presents specific physical challenges in waste management.[1] While its acute toxicity is low, its physical properties—specifically its waxy, hydrophobic nature and high melting point—create significant risks for plumbing infrastructure and environmental bio-accumulation if mishandled.
This guide moves beyond basic compliance to establish a self-validating disposal system . This ensures that 12-HTA is managed not just legally, but logically, preventing downstream operational failures such as drain blockages or solvent waste incompatibility.[1]
Dictates liquid waste segregation (Halogenated vs. Non-Halogenated).[1]
Acidity (pKa)
~4.75
Weak acid.[1] Compatible with standard organic waste streams; avoid mixing with strong oxidizers.
RCRA Status
Non-Listed (Not P or U listed)
Classified based on characteristics (usually non-hazardous unless in solvent).[1]
Hazard Assessment & Regulatory Classification
Before disposal, you must characterize the waste stream.[2][3][4] 12-HTA rarely exists in isolation at the point of disposal; it is usually part of a mixture.
The "Mixture Rule" Protocol
In laboratory settings, the solvent determines the hazard .
Scenario A: Pure Solid (Expired/Excess Stock):
Classification: Non-RCRA Regulated Solid.
Internal Standard: Treat as Solid Chemical Waste . Never dispose of in regular trash to maintain "cradle-to-grave" stewardship.[1]
Scenario B: Dissolved in Methanol/Acetonitrile (HPLC Waste):
Classification: Ignitable (D001).
Destination: Flammable/Organic Solvents Waste.
Scenario C: Dissolved in Chloroform/DCM:
Classification: Toxic (D022) / Halogenated.
Destination:Halogenated Solvent Waste.
Senior Scientist Insight: Never assume a lipid is "safe" for the drain. Even if non-toxic, 12-HTA precipitates upon contact with cold water in plumbing traps, creating persistent, hydrophobic blockages that require mechanical removal.[1]
Step-by-Step Disposal Workflows
Workflow 1: Solid Waste (Pure Substance)
Applicable to: Spilled powder, expired vials, contaminated weighing boats.[1]
Containment: Collect the solid material. If the material is in a glass vial, leave it in the vial and cap it tightly.
Segregation: Place the container into a clear polyethylene bag (secondary containment).
Labeling: Attach a hazardous waste tag.
Chemical Name: "12-Hydroxytridecanoic Acid (Solid)"[1]
Applicable to: HPLC effluent, reaction mixtures.[1]
Solvent Identification: Check the Safety Data Sheet (SDS) of the solvent.
Halogen Check:
Does the solvent contain Fluorine, Chlorine, Bromine, or Iodine? (e.g., Chloroform, Methylene Chloride).
YES
Segregate to Halogenated Waste .
NO
Segregate to Non-Halogenated (Organic) Waste .
Compatibility Test (Self-Validating Step):
Ensure the waste container does not contain Strong Oxidizers (e.g., Nitric Acid, Peroxides). Fatty acids can react exothermically with oxidizers.
Transfer: Pour liquid into the carboy using a funnel. Close the latch immediately.
Log: Record the volume and concentration (approximate) on the waste log sheet.
Visual Decision Tree (Logic Flow)
The following diagram illustrates the decision logic for disposing of 12-HTA. This logic should be printed and posted near waste accumulation areas.
Figure 1: Decision matrix for segregating 12-Hydroxytridecanoic Acid waste streams based on physical state and solvent composition.
Emergency Procedures: Spills
While 12-HTA is not acutely toxic, spills of the powder can create a slip hazard and, if aerosolized, a respiratory irritant.[1]
PPE: Wear nitrile gloves, lab coat, and safety glasses. If a large amount of fine powder is spilled, use a N95 dust mask.
Dry Clean-Up: Do not wet the spill initially (this creates a smeary, waxy mess).
Use a brush and dustpan to sweep up the bulk powder.
Place collected powder into the Solid Chemical Waste container.
Decontamination:
Once the bulk solid is removed, wet a paper towel with Ethanol or Isopropanol (12-HTA is lipid-soluble; water will just bead up).[1]
Wipe the surface until the waxy residue is gone.
Wash the area with soap and water for a final clean.[6]
Disposal of Debris: Solvent-soaked paper towels go into Solid Chemical Waste (or debris bin), not regular trash.
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 10465, 12-Hydroxydodecanoic acid (Homolog reference). Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]
Princeton University EHS. Laboratory Waste Disposal Guide. Retrieved from [Link]
Personal protective equipment for handling 12-hydroxytridecanoic Acid
CAS No: 1727-96-4 Formula: C₁₃H₂₆O₃ Molecular Weight: 230.34 g/mol Physical State: Solid (White crystalline powder or flakes)[1] Executive Summary: The "Why" Behind the Protocol 12-Hydroxytridecanoic acid is a long-chain...
Author: BenchChem Technical Support Team. Date: February 2026
CAS No: 1727-96-4
Formula: C₁₃H₂₆O₃
Molecular Weight: 230.34 g/mol
Physical State: Solid (White crystalline powder or flakes)[1]
Executive Summary: The "Why" Behind the Protocol
12-Hydroxytridecanoic acid is a long-chain, omega-minus-one hydroxy fatty acid.[1] While often categorized as a standard organic irritant, its specific physical properties—hydrophobicity, potential for static charge accumulation, and thermal behavior—dictate a specialized handling approach.
This guide moves beyond generic "safety first" advice. It provides a logistical framework for researchers using this compound in polyester synthesis , macrocyclic lactonization (musk synthesis), or as a metabolic standard . The safety protocols here are designed to prevent sample cross-contamination as much as they are to protect the operator.
Risk Assessment & Hazard Identification
Before selecting PPE, we must understand the specific vectors of exposure.
Hazard Vector
Mechanism of Action
Operational Risk
Inhalation (Dust)
Fatty acid powders are often low-density and static-prone.[1]
High risk of aerosolization during weighing. Irritation to upper respiratory tract (mucous membranes).
Dermal Contact
Lipophilic nature allows integration into skin oils.[1]
Mild to moderate skin irritation (erythema). Prolonged contact may cause defatting or dermatitis.
Mechanical irritation from particulates; chemical irritation (pH < 4 in aqueous micro-environments).
Thermal
Melting point approx. 85-88°C.
Risk of thermal burns if handling the molten phase during polymerization reactions.[1]
Senior Scientist Insight: The most overlooked risk with hydroxy fatty acids is static cling . The powder often adheres to spatulas and glove surfaces. If you flick a glove to remove dust, you aerosolize the compound, creating an inhalation hazard.
Personal Protective Equipment (PPE) Matrix
This system is designed to be self-validating : if the PPE interferes with the work (e.g., fogging goggles), the protocol is wrong.
A. Respiratory Protection (The Primary Barrier)
Standard Operation:Fume Hood (Certified). All weighing and open-vessel transfers must occur here.
Outside Hood: If a hood is unavailable (not recommended), use a NIOSH-approved N95 or P100 particulate respirator .
Why: Surgical masks provide zero protection against chemical dust inhalation.
B. Hand Protection (Glove Selection)
Material:Nitrile Rubber (Minimum thickness: 0.11 mm / 4 mil).
Breakthrough Time: >480 minutes (Excellent resistance to solid organic acids).
Technique:Double-gloving is recommended during the initial weighing of the dry powder.
Protocol: Remove the outer pair immediately after weighing to prevent spreading static-charged dust to door handles or pipettes.
Step 1: Weighing & Transfer (The Critical Control Point)
Static Control: Use an anti-static gun or ionizing bar inside the balance chamber if available. If not, wipe the spatula with an ethanol-dampened wipe before use to discharge static.
Container: Weigh directly into the reaction vessel or a glass weighing boat. Avoid plastic weighing boats if possible, as they exacerbate static charge.
Transfer: Use a funnel for transferring to narrow-neck flasks. Do not "tap" the weighing paper; rinse it with the reaction solvent (e.g., Ethanol, DMSO, Toluene) into the flask.
Step 2: Solubilization
Solubility Profile: Insoluble in water. Soluble in Ethanol, DMSO, DMF, Chloroform, and warm Toluene.
Procedure: Add solvent slowly to the solid. 12-hydroxytridecanoic acid may clump initially. Vortexing or gentle sonication is more effective than shaking.
Step 3: Reaction Setup (Thermal)
Inert Atmosphere: When heating (e.g., for esterification), maintain a Nitrogen or Argon blanket. While saturated fatty acids are relatively stable, the hydroxyl group can oxidize at high temperatures, and the acid can decarboxylate under extreme stress.
Reflux: Ensure all ground glass joints are greased or sleeved to prevent seizing, as fatty acid vapors can solidify in the joints upon cooling.
Emergency Response & Spill Management
Scenario: You have spilled 5g of 12-hydroxytridecanoic acid powder on the benchtop.
Figure 1: Decision logic for managing spills of hydroxy fatty acids. Note the emphasis on "wet wiping" for solids to prevent inhalation hazards.
Disposal Strategy (Environmental Compliance)
Never dispose of fatty acids down the drain. They can solidify in plumbing traps and contribute to "fatberg" formations in municipal systems, and they are regulated chemical waste.
Primary Waste Stream:Solid Organic Waste (if powder) or Non-Halogenated Organic Solvent Waste (if in solution).
Container Labeling: Clearly mark as "12-Hydroxytridecanoic Acid - Irritant."
Destruction Method: The preferred method is incineration in a licensed facility equipped with an afterburner and scrubber. The compound burns to produce Carbon Dioxide and Water.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 79034, 12-Hydroxydodecanoic acid (Structural Analog Safety Data). Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R). Retrieved from [Link]
